Cas no 1225538-26-0 (5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid
• CAS No: 1225538-26-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2618013
• PubChem ID: 52983896
• Update Time: 2025-04-21

5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid
• AKOS010806134
• 5-(2,4-DIMETHYLPHENYL)NICOTINIC ACID
• MFCD16200861
• DTXSID50680750
• A1-66931
• 1225538-26-0
• 5-(2,4-Dimethylphenyl)nicotinic acid, 95%

• Inchi： 1S/C14H13NO2/c1-9-3-4-13(10(2)5-9)11-6-12(14(16)17)8-15-7-11/h3-8H,1-2H3,(H,16,17)
• InChI Key： KRHGATXDSVUTJC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų